Cas no 56661-79-1 (7-bromo-1-oxo-1H-isochromene-3-carboxylic acid)

• Product Name: 7-bromo-1-oxo-1H-isochromene-3-carboxylic acid
• CAS No: 56661-79-1
• CID: 4655198
• Update Time: 2025-06-14

7-bromo-1-oxo-1H-isochromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-bromo-1-oxo-1H-isochromene-3-carboxylic acid

Additional information on 7-bromo-1-oxo-1H-isochromene-3-carboxylic acid

Recent Advances in the Study of 7-bromo-1-oxo-1H-isochromene-3-carboxylic acid (CAS: 56661-79-1)

The compound 7-bromo-1-oxo-1H-isochromene-3-carboxylic acid (CAS: 56661-79-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its isochromene core and carboxylic acid functionality, has been explored for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have focused on its synthesis, structural modifications, and mechanistic investigations to elucidate its therapeutic potential.

One of the key areas of research involves the optimization of synthetic routes for 7-bromo-1-oxo-1H-isochromene-3-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) reported an efficient, scalable synthesis using a palladium-catalyzed coupling reaction, which improved yield and purity compared to traditional methods. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation.

In terms of biological activity, recent in vitro studies have demonstrated that 7-bromo-1-oxo-1H-isochromene-3-carboxylic acid exhibits potent inhibitory effects against specific kinases involved in inflammatory pathways. For instance, research conducted at the University of Cambridge (2024) identified the compound as a selective inhibitor of the NLRP3 inflammasome, a key mediator of chronic inflammation. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and Alzheimer's disease.

Additionally, the compound's antimicrobial properties have been explored in the context of drug-resistant bacterial infections. A 2023 study in Antimicrobial Agents and Chemotherapy reported that derivatives of 7-bromo-1-oxo-1H-isochromene-3-carboxylic acid showed significant activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The study proposed that the compound's mechanism of action involves disruption of bacterial cell wall synthesis, offering a novel approach to combating antibiotic resistance.

Looking ahead, ongoing research aims to further elucidate the structure-activity relationships (SAR) of 7-bromo-1-oxo-1H-isochromene-3-carboxylic acid and its derivatives. Computational modeling and high-throughput screening are being employed to identify optimized analogs with enhanced potency and reduced off-target effects. These efforts are expected to pave the way for the development of new therapeutic agents based on this promising scaffold.

In conclusion, 7-bromo-1-oxo-1H-isochromene-3-carboxylic acid (CAS: 56661-79-1) represents a versatile and pharmacologically relevant compound with broad potential in drug discovery. Continued research into its synthesis, biological activities, and therapeutic applications will likely yield valuable insights and contribute to the advancement of chemical biology and pharmaceutical sciences.